(7R)-Elisrasib: A Deep Dive into the Structure-Activity Relationship of a Next-Generation KRAS G12C Inhibitor
(7R)-Elisrasib: A Deep Dive into the Structure-Activity Relationship of a Next-Generation KRAS G12C Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
(7R)-Elisrasib (D3S-001) is a potent, selective, and orally bioavailable covalent inhibitor of the KRAS G12C mutant protein, a key driver in various cancers. This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of (7R)-Elisrasib, its mechanism of action, and the experimental methodologies used for its characterization. By targeting the inactive GDP-bound state of KRAS G12C with rapid target engagement, Elisrasib demonstrates significant advantages over first-generation inhibitors, including the potential to overcome acquired resistance. This document serves as a comprehensive resource for researchers and drug developers in the field of targeted cancer therapy.
Introduction to (7R)-Elisrasib
The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) is one of the most frequently mutated oncogenes in human cancers. The specific mutation at codon 12, resulting in a glycine (B1666218) to cysteine substitution (G12C), has been a focal point for targeted drug discovery. (7R)-Elisrasib has emerged as a promising next-generation inhibitor of KRAS G12C.[1][2] Preclinical and clinical studies have highlighted its robust anti-tumor activity, favorable pharmacokinetic profile, and ability to penetrate the central nervous system (CNS).[3][4] This guide will dissect the chemical architecture of (7R)-Elisrasib to understand the structural features that contribute to its high potency and desirable pharmacological properties.
Chemical Structure and Core Moieties
The chemical structure of (7R)-Elisrasib is a complex assembly of several key moieties, each playing a crucial role in its function. The systematic name is 2-((S)-4-((S)-7-(3-amino-2-fluoro-5-methyl-6-(trifluoromethyl)phenyl)-2-(((2R,7aS)-2-fluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methoxy)-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl)-1-(2-fluoroacryloyl)piperazin-2-yl)acetonitrile.
The core structure can be deconstructed into three main components:
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Warhead Group: A fluoroacryloyl moiety that covalently binds to the cysteine residue of the KRAS G12C mutant.
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Linker and Core: A piperazinylacetonitrile connected to a dihydropyranopyrimidine core, which provides the appropriate orientation for the warhead and the recognition element.
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Recognition Element: A substituted phenyl group and a fluorotetrahydro-1H-pyrrolizinyl)methoxy group that engage with specific pockets on the KRAS G12C protein.
Mechanism of Action and Signaling Pathway
(7R)-Elisrasib is a covalent inhibitor that selectively targets the GDP-bound (inactive) state of the KRAS G12C protein. By irreversibly binding to the mutant cysteine residue, it locks the protein in its inactive conformation, thereby preventing its interaction with guanine (B1146940) nucleotide exchange factors (GEFs) and subsequent activation to the GTP-bound state. This blockade of the KRAS signaling cascade leads to the inhibition of downstream pathways, primarily the MAPK/ERK and PI3K/AKT pathways, which are critical for cell proliferation, survival, and differentiation.[5][6]
Structure-Activity Relationship (SAR) of (7R)-Elisrasib
While a comprehensive public SAR table for a series of (7R)-Elisrasib analogs is not available, a qualitative analysis of its structure, in the context of other KRAS G12C inhibitors, allows for the deduction of the roles of its key structural features.
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Fluoroacryloyl Warhead: The acryloyl group is a Michael acceptor that forms a covalent bond with the thiol group of the C12 residue in the mutant KRAS protein. The fluorine atom at the 2-position of the acryloyl moiety is critical. It is hypothesized to increase the electrophilicity of the β-carbon, enhancing the rate of covalent bond formation. This rapid and irreversible binding contributes to the high potency and prolonged duration of action of Elisrasib.[3]
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Piperazinylacetonitrile Linker: This central linker unit correctly positions the warhead for optimal interaction with the C12 residue. The stereochemistry at the piperazine (B1678402) ring is crucial for maintaining the appropriate vector for covalent modification. The acetonitrile (B52724) group may contribute to the overall physicochemical properties of the molecule, such as solubility and membrane permeability.
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Dihydropyranopyrimidine Core: This heterocyclic core serves as a rigid scaffold, organizing the spatial arrangement of the other functional groups. The pyrimidine (B1678525) ring is a common feature in kinase inhibitors and likely participates in hydrogen bonding interactions within the binding pocket of KRAS.
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Substituted Phenyl Recognition Element: The 3-amino-2-fluoro-5-methyl-6-(trifluoromethyl)phenyl group is a key recognition element that fits into a specific hydrophobic pocket of the KRAS G12C protein. The substituents on the phenyl ring are likely optimized for maximizing van der Waals interactions and potency. The trifluoromethyl group, in particular, is a common feature in medicinal chemistry for improving metabolic stability and binding affinity.
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(2R,7aS)-2-fluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methoxy Group: This bulky, chiral substituent is another critical recognition element. Its specific stereochemistry and conformation are essential for fitting into another pocket on the protein surface, contributing significantly to the inhibitor's selectivity and potency. The fluorine atom may also enhance binding affinity through favorable interactions.
Biological Activity of (7R)-Elisrasib
(7R)-Elisrasib has demonstrated superior potency compared to first-generation KRAS G12C inhibitors, sotorasib (B605408) and adagrasib.
| Compound | Cell Line | IC50 (nM) | Reference |
| (7R)-Elisrasib | H358 (NSCLC) | 0.6 | [5] |
| MIA-PaCa-2 (Pancreatic) | 0.44 | [5] | |
| Sotorasib | H358 (NSCLC) | ~35 | [3] |
| Adagrasib | H358 (NSCLC) | ~78 | [3] |
Experimental Protocols
The following are generalized protocols for key experiments used to characterize KRAS G12C inhibitors like (7R)-Elisrasib, based on methodologies described in the literature.[3]
KRAS G12C Cellular Target Engagement Assay
This assay measures the ability of a compound to covalently bind to KRAS G12C within a cellular context.
Cell Proliferation Assay
This assay determines the effect of the compound on the growth of cancer cells harboring the KRAS G12C mutation.
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Cell Seeding: KRAS G12C mutant cells (e.g., H358, MIA-PaCa-2) are seeded in 96-well plates at a specific density and allowed to adhere overnight.
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Compound Treatment: Cells are treated with a serial dilution of (7R)-Elisrasib or control compounds for a specified period (e.g., 72 hours).
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Viability Assessment: Cell viability is assessed using a colorimetric or fluorometric assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels as an indicator of metabolically active cells.
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Data Analysis: The luminescence signal is measured, and the data are normalized to vehicle-treated controls. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated using a non-linear regression analysis.
In Vivo Xenograft Studies
These studies evaluate the anti-tumor efficacy of the compound in an animal model.
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Tumor Implantation: Human cancer cells with the KRAS G12C mutation are implanted subcutaneously into immunocompromised mice.
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Tumor Growth: Tumors are allowed to grow to a palpable size.
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Treatment: Mice are randomized into groups and treated with (7R)-Elisrasib (administered orally), vehicle control, or a comparator drug.
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Monitoring: Tumor volume and body weight are measured regularly throughout the study.
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Endpoint: The study is terminated when tumors in the control group reach a predetermined size. Tumors are then excised for further analysis.
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Data Analysis: Tumor growth inhibition (TGI) is calculated for each treatment group compared to the vehicle control group.
Conclusion
(7R)-Elisrasib is a highly potent and selective covalent inhibitor of KRAS G12C that showcases a sophisticated molecular design. Its structure is finely tuned to maximize potency, selectivity, and pharmacokinetic properties. The fluoroacryloyl warhead ensures rapid and irreversible target engagement, while the intricate system of recognition elements provides high-affinity binding to the GDP-bound state of the mutant protein. The preclinical and clinical data generated to date suggest that (7R)-Elisrasib has the potential to be a best-in-class therapeutic for patients with KRAS G12C-driven cancers.[7] Further research into the detailed structure-activity relationships of this and related series of compounds will undoubtedly pave the way for the development of even more effective targeted cancer therapies.
References
- 1. curetoday.com [curetoday.com]
- 2. onclive.com [onclive.com]
- 3. aacrjournals.org [aacrjournals.org]
- 4. D3 Bio Announces Clinical Data Presentations at the 2024 AACR Annual Meeting [d3bio.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. medchemexpress.com [medchemexpress.com]
- 7. firstwordpharma.com [firstwordpharma.com]
